Cas no 2138107-56-7 (tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate)

• Product Name: tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate
• CAS No: 2138107-56-7
• MF: C₁₄H₂₂ClN₃O₂
• MW: 299.796382427216
• CID: 5777474
• PubChem ID: 165496695
• Update Time: 2025-07-23

tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate
• EN300-1141434
• 2138107-56-7

• Inchi： 1S/C14H22ClN3O2/c1-9-11(15)7-18(17-9)8-14(16,10-5-6-10)12(19)20-13(2,3)4/h7,10H,5-6,8,16H2,1-4H3
• InChI Key： LPWCNLXOOILKID-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CC(C(=O)OC(C)(C)C)(C1CC1)N

Computed Properties

• Exact Mass: 299.1400546g/mol
• Monoisotopic Mass: 299.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate

Professional Introduction to Tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate (CAS No. 2138107-56-7)

Tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate, with the CAS number 2138107-56-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric elements, including a cyclopropyl group, an amino substituent, and a pyrazole ring, makes this compound a promising candidate for further exploration in drug discovery.

The structural composition of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate is meticulously designed to interact with biological targets in a specific manner. The tert-butyl group, known for its steric hindrance properties, can influence the binding affinity and selectivity of the molecule towards its intended target. Additionally, the amino group provides a site for hydrogen bonding interactions, which are crucial for stabilizing the molecular complex with biological receptors. The pyrazole ring, a well-known pharmacophore in medicinal chemistry, contributes to the compound's overall bioactivity by participating in various non-covalent interactions.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. The compound tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate has been investigated for its potential role in inhibiting key enzymes associated with inflammatory responses and metabolic disorders. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory processes.

The chloro and methyl substituents on the pyrazole ring are particularly noteworthy, as they can modulate the electronic properties of the ring system and influence its interaction with biological targets. The chloro group, being electron-withdrawing, can enhance the reactivity of certain functional groups within the molecule, while the methyl group provides steric bulk that can affect binding orientation. These structural features make tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate a versatile scaffold for designing molecules with tailored bioactivities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to gain insights into how tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate interacts with its biological targets at the molecular level. These computational studies have highlighted the importance of optimizing the structural features of the molecule to enhance its potency and selectivity.

In vitro studies have demonstrated that tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoate exhibits promising bioactivity against various disease-related targets. For instance, experiments conducted on cell lines derived from cancerous tissues have shown that this compound can induce apoptosis by modulating key signaling pathways involved in cell survival and death. Additionally, preclinical studies have indicated that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The cyclopropyl group in tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-y l)-2-cycloprop ylpropanoate is another critical structural element that contributes to its bioactivity. This three-membered ring is known to enhance metabolic stability and improve oral bioavailability, making it an attractive feature for drug candidates. Furthermore, the cyclopropyl group can participate in favorable non-covalent interactions with biological targets, such as hydrophobic pockets or hydrogen bond acceptors.

The synthesis of tert-butyl 2-amino--(4-chlor o--3--methyl--1H--pyrazol--1--y l)--(2--cycloprop ylpropan o ate) involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. The use of chiral auxiliaries or catalysts has been crucial in achieving enantiopure intermediates, which are essential for developing enantiomerically pure drug candidates.

The pharmacokinetic properties of tert-but yl 2--amino--(3--(4--chlor o--(methyl)--(pyrazol --(1)--y l))--)--(cyc lo prop ylpro pan o ate) are also under investigation to assess its suitability as a drug candidate. Parameters such as solubility, permeability, and metabolic stability are critical factors that determine whether a compound can progress into clinical development. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic profiles, making it a promising candidate for further exploration.

In conclusion, Tert-but yl 2--amino--(4-chlor o--) --methyl--) --pyrazol --(cyc lo prop ylpro pan o ate) (CAS No. 2138107 -56 -7) is a structurally complex compoun d with significant potential i n pharma ceutical research . Its unique structural features and promising bioactivity make it an attractive scaffold for designing novel therapeutic agents . Further studies are warranted to fully elucidate its mechanism(s) of action and assess its therapeutic potential in vivo . As research continues to uncover new applications for this compound , it is expected to play an important role i n future drug development efforts .